Cas no 1806845-36-2 (6-Bromo-4-chloro-2-(difluoromethyl)pyridine-3-sulfonyl chloride)

• Product Name: 6-Bromo-4-chloro-2-(difluoromethyl)pyridine-3-sulfonyl chloride
• CAS No: 1806845-36-2
• MF: C₆H₂BrCl₂F₂NO₂S
• MW: 340.957384586334
• CID: 4860516
• Update Time: 2025-05-24

6-Bromo-4-chloro-2-(difluoromethyl)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-chloro-2-(difluoromethyl)pyridine-3-sulfonyl chloride

• Inchi： 1S/C6H2BrCl2F2NO2S/c7-3-1-2(8)5(15(9,13)14)4(12-3)6(10)11/h1,6H
• InChI Key： ZJVFWZDTCOMMHE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C(F)F)=N1)S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4

Additional information on 6-Bromo-4-chloro-2-(difluoromethyl)pyridine-3-sulfonyl chloride

Recent Advances in the Application of 6-Bromo-4-chloro-2-(difluoromethyl)pyridine-3-sulfonyl chloride (CAS: 1806845-36-2) in Chemical Biology and Pharmaceutical Research

The compound 6-Bromo-4-chloro-2-(difluoromethyl)pyridine-3-sulfonyl chloride (CAS: 1806845-36-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic sulfonyl chloride derivative serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its role in facilitating the construction of complex molecular architectures through selective functionalization reactions, making it a valuable tool for medicinal chemists.

One of the key applications of 6-Bromo-4-chloro-2-(difluoromethyl)pyridine-3-sulfonyl chloride lies in its use as a building block for the synthesis of sulfonamide-based compounds. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antiviral, and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient incorporation of this compound into a series of novel sulfonamide derivatives targeting carbonic anhydrase isoforms, showing promising results in preclinical models of glioblastoma.

Recent synthetic methodologies have focused on optimizing the reactivity of 6-Bromo-4-chloro-2-(difluoromethyl)pyridine-3-sulfonyl chloride under mild conditions. A breakthrough reported in ACS Catalysis (2024) described a palladium-catalyzed cross-coupling reaction that enables the selective replacement of the bromo substituent while preserving the sulfonyl chloride functionality. This advancement has significantly expanded the compound's utility in parallel synthesis approaches for drug discovery programs.

In the realm of chemical biology, researchers have exploited the unique reactivity pattern of 1806845-36-2 to develop activity-based probes for studying enzyme mechanisms. A Nature Chemical Biology publication (2023) detailed the design of irreversible inhibitors for cysteine proteases using this scaffold, providing new insights into host-pathogen interactions. The difluoromethyl group's strategic placement was found to enhance both selectivity and binding kinetics in these applications.

From a pharmaceutical development perspective, several patent applications filed in 2024 have claimed derivatives of 6-Bromo-4-chloro-2-(difluoromethyl)pyridine-3-sulfonyl chloride as potential treatments for inflammatory diseases. The compound's ability to serve as a precursor for JAK-STAT pathway inhibitors has been particularly noteworthy, with one candidate currently undergoing Phase I clinical trials for rheumatoid arthritis.

Ongoing research continues to explore the full potential of this multifunctional building block. Current investigations focus on its application in PROTAC (Proteolysis Targeting Chimera) technology, where its structural features may enable the development of novel bifunctional degraders targeting previously "undruggable" proteins. As the field of targeted protein degradation advances, 6-Bromo-4-chloro-2-(difluoromethyl)pyridine-3-sulfonyl chloride is poised to play an increasingly important role in next-generation therapeutic development.